3,9,12,12-tetramethyl-6,7,8,9-tetrahydro-10H-6,9-methanoazepino[1,2-a]benzimidazol-10-one

• IUPAC Name: 6,12,15,15-tetramethyl-3,10-diazatetracyclo[10.2.1.02,10.04,9]pentadeca-2,4(9),5,7-tetraen-11-one
• InChI: InChI=1S/C17H20N2O/c1-10-5-6-13-12(9-10)18-14-11-7-8-17(4,16(11,2)3)15(20)19(13)14/h5-6,9,11H,7-8H2,1-4H3
• InChI Key: XTWQSORRZBPXII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N3C(=N2)C4CCC(C3=O)(C4(C)C)C
• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol

Description

3,9,12,12-tetramethyl-6,7,8,9-tetrahydro-10H-6,9-methanoazepino[1,2-a]benzimidazol-10-one is a useful research compound. Its molecular formula is C17H20N2O and its molecular weight is 268.36. The purity is usually 95%.
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Scientific Research Applications

Anxiolytic and Anticonvulsant Applications

• Research has identified certain heterocyclic carboxylic esters and phenylmethanones, related to the compound , as active in benzodiazepine receptor binding assays. These compounds, including the likes of ethyl 7-ethyl-5-methoxyimidazo[1,2-a]quinoline-2-carboxylate, have shown potential as nonsedative anxiolytics, with reduced anticonvulsant activity and negligible sedative effects (Clements-Jewery et al., 1988).

Antimicrobial and Antifungal Properties

• Some derivatives of this compound have been synthesized and demonstrated notable in vitro antibacterial and antifungal activity. For instance, 5,6-Dichloro-1H-benzimidazole-2-carboxamides showed efficacy against bacteria like S. aureus and E. coli, as well as the fungus C. albicans (Özden et al., 2011).

Anticancer Activity

• Various 5-substituted 2-methylbenzimidazole compounds, related to the target compound, have been synthesized and tested against human cancer cell lines. Some of these compounds showed potent cytotoxic activity, suggesting potential use in anticancer therapies (El-Naem et al., 2003).

Anti-HIV Activity

• A number of studies have focused on the synthesis and testing of derivatives for anti-HIV-1 activity. For example, 4,5,6,7-tetrahydro-5-methylimidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one derivatives have been synthesized and shown to inhibit HIV-1 replication, indicating their potential as anti-AIDS therapies (Kukla et al., 1991).